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For Researchers, Scientists, and Drug Development Professionals

Introduction
Arjunglucoside II is a triterpenoid saponin isolated from Terminalia arjuna, a plant widely used

in traditional Ayurvedic medicine for its cardioprotective properties. As a member of the

oleanane class of triterpenoids, Arjunglucoside II, chemically identified as β-D-glucopyranosyl

arjunolate, has attracted scientific interest for its potential pharmacological activities.[1][2] This

technical guide provides a comprehensive review of the existing research on Arjunglucoside
II, focusing on its biosynthesis, biological activities, and the experimental methodologies used

to evaluate its effects. The information is presented to aid researchers and professionals in

drug development in understanding the current state of knowledge and identifying areas for

future investigation.

Physicochemical Properties
Arjunglucoside II is a glycoside of arjunolic acid.[3] Its fundamental properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C36H58O10 [4]

Molecular Weight 650.8 g/mol [4]

Chemical Structure β-D-glucopyranosyl arjunolate [1][2]

Source
Fruits and bark of Terminalia

arjuna
[3][5][6]

Biosynthesis of Arjunglucoside II
Recent research has elucidated the biosynthetic pathway of Arjunglucoside II in Terminalia

arjuna. The pathway originates from β-amyrin, a common precursor for oleanane triterpenoids.

A key enzyme, UDP-glucosyltransferase (UGT) UGT73FB1, has been identified as responsible

for the final step of C28-O-glucosylation of arjunolic acid to form Arjunglucoside II.[5] This

discovery is significant for potential biotechnological production of this compound. It has been

noted that Arjunglucoside II is a minor oleanane constituent in the bark of Terminalia arjuna.

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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